Cas no 144-15-0 (Acetyl trioctyl citrate)

• Product Name: Acetyl trioctyl citrate
• CAS No: 144-15-0
• MF: C₃₂H₅₈O₈
• MW: 570.79812
• CID: 82050
• Update Time: 2024-11-26

Acetyl trioctyl citrate Chemical and Physical Properties

Names and Identifiers

• tris(2-ethylhexyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate
• tris(2-ethylhexyl) 2-acetyloxypropane-1,2,3-tricarboxylate
• Acetyl trioctyl citrate
• Acetyl-tris-(2-ethylhexyl) citrate
• Citric acid, tris[2-ethylhexyl] ester, acetate
• O-Acetyl tris(2-ethylhexyl)citrate
• TRIS(2-ETHYLHEXYL)ACETYLCITRATE
• Acetyl tri-2-ethylhexyl citrate
• Acetylcitric acid tris(2-ethylhexyl) ester
• 2-acetoxypropane-1,2,3-tricarboxylic acid tris(2-ethylhexyl) ester
• 2-(Acetyloxy)-1,2,3-propanetricarboxylic acid tris(2-ethylhexyl) ester
• 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, tris(2-ethylhexyl) ester
• ACETYLTRIOCTYLCITRATE

• Inchi： InChI=1S/C32H58O8/c1-8-14-17-26(11-4)22-37-29(34)20-32(40-25(7)33,31(36)39-24-28(13-6)19-16-10-3)21-30(35)38-23-27(12-5)18-15-9-2/h26-28H,8-24H2,1-7H3
• InChI Key： FRDNONBEXWDRDM-UHFFFAOYSA-N
• SMILES： C(OC(C)=O)(C(=O)OCC(CCCC)CC)(CC(OCC(CCCC)CC)=O)CC(OCC(CCCC)CC)=O

Computed Properties

• Exact Mass: 570.41334
• Monoisotopic Mass: 570.413
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 28
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.9
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 0.998
• Boiling Point: 560.2°Cat760mmHg
• Flash Point: 225.8°C
• Refractive Index: 1.464
• PSA: 105.2
• LogP: 7.34730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives